Cas no 33462-81-6 (cyclopropyl(diphenyl)sulfonium;tetrafluoroborate)

Cyclopropyl(diphenyl)sulfonium tetrafluoroborate is a sulfonium salt widely utilized as a photoacid generator (PAG) in photoresist formulations for advanced lithography applications. Its key advantages include high thermal stability, efficient photodecomposition under UV exposure, and the generation of strong acids to catalyze resist patterning. The cyclopropyl group enhances solubility in organic solvents, while the tetrafluoroborate anion ensures minimal nucleophilic interference, improving shelf life and performance consistency. This compound is particularly valued in semiconductor manufacturing for its precise control over acid release, enabling high-resolution patterning in deep UV (DUV) and extreme UV (EUV) lithography processes. Its reliability makes it suitable for cutting-edge microfabrication technologies.
cyclopropyl(diphenyl)sulfonium;tetrafluoroborate structure
33462-81-6 structure
Product Name:cyclopropyl(diphenyl)sulfonium;tetrafluoroborate
CAS No:33462-81-6
MF:C15H15BF4S
MW:314.149216890335
MDL:MFCD00011873
CID:317506
PubChem ID:87566401
Update Time:2025-05-19

cyclopropyl(diphenyl)sulfonium;tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

    • Cyclopropyldiphenylsulphonium tetrafluoroborate
    • cyclopropyl(diphenyl)sulfanium,tetrafluoroborate
    • Cyclopropyldiphenylsulfonium Tetrafluoroborate
    • cyclopropyldiphenylsulfonium fluoroborate
    • diphenylcyclopropylsulfonium tetrafluoroborate
    • EINECS 251-530-6
    • tetrafluoroboro cyclopropyldiphenyl sulphonium
    • Cyclopropyldiphenylsulfonium fluoborate
    • Sulfonium, cyclopropyldiphenyl-, tetrafluoroborate(1-)
    • Cyclopropyldiphenylsulfonium fluoborate.
    • CYCLOPROPYLDIPHENYLSULFONIUM TETRFLUOROBORATE
    • CYCLOPROPYLDIPHENYLSULFONIUM TETRAFLUOR
    • Cyclopropyldiphenylsulfonium
    • Cyclopropyldiphenyl sulfonium tetrafluoroborate,98%
    • cyclopropyl(diphenyl)sulfonium;tetrafluoroborate
    • 33462-81-6
    • CYCLOPROPYLDIPHENYLSULFONIUMTETRAFLUOROBORATE
    • BCP30705
    • J-019198
    • FT-0624301
    • J-520194
    • GS-6264
    • MFCD00011873
    • ZB0721
    • SY045385
    • Cyclopropyldiphenylsulphonium tetrafluoroborate pound>>cyclopropyl(diphenyl)sulfanium tetrafluoroborate
    • DTXSID30187111
    • cyclopropyl(diphenyl)sulfanium;tetrafluoroborate
    • cyclopropyldiphenylsulfanium; tetrafluoroboranuide
    • CS-0067756
    • cyclopropyl diphenyl sulfonium tetrafluoroborate
    • BP-21022
    • C15H15BF4S
    • NS00029494
    • SCHEMBL3265989
    • cyclopropyl(diphenyl)sulfonium tetrafluoroborate
    • EN300-7366324
    • DWEYKSWKFYZEGZ-UHFFFAOYSA-N
    • Cyclopropyldiphenylsulfonium tetrafluoroborate, AldrichCPR
    • AKOS015832936
    • cyclopropyldiphenylsulfanium tetrafluoroborate
    • DB-264729
    • MDL: MFCD00011873
    • Inchi: 1S/C15H15S.BF4/c1-3-7-13(8-4-1)16(15-11-12-15)14-9-5-2-6-10-14;2-1(3,4)5/h1-10,15H,11-12H2;/q+1;-1
    • InChI Key: DWEYKSWKFYZEGZ-UHFFFAOYSA-N
    • SMILES: [S+](C1C=CC=CC=1)(C1C=CC=CC=1)C1CC1.F[B-](F)(F)F

Computed Properties

  • Exact Mass: 314.09200
  • Monoisotopic Mass: 314.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 1A^2

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 139.0 to 143.0 deg-C
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 25.30000
  • LogP: 5.18530
  • Solubility: Not determined
  • Vapor Pressure: No data available

cyclopropyl(diphenyl)sulfonium;tetrafluoroborate Security Information

cyclopropyl(diphenyl)sulfonium;tetrafluoroborate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

cyclopropyl(diphenyl)sulfonium;tetrafluoroborate Pricemore >>

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cyclopropyl(diphenyl)sulfonium;tetrafluoroborate Production Method

cyclopropyl(diphenyl)sulfonium;tetrafluoroborate Related Literature

  • 1. Polar cycloaddition of 1-benzothiopyrylium salts with conjugated dienes and some transformations of the cycloadducts
    Hiroshi Shimizu,Shojiro Miyazaki,Tadashi Kataoka J. Chem. Soc. Perkin Trans. 1 1996 2227
  • 2. Polar cycloaddition of 2-benzothiopyrylium salts with conjugated dienes
    Hiroshi Shimizu,Shojiro Miyazaki,Tadashi Kataoka,Mikio Hori,Osamu Muraoka J. Chem. Soc. Perkin Trans. 1 1994 3129
  • 3. Synthesis of α-C-glycopyranosides of D-galactosamine and D-glucosamine via iodocyclization of corresponding glycals and silver tetrafluoroboranuidepromoted alkynylation at the anomeric centre
    Christine Leteux,Alain Veyrières J. Chem. Soc. Perkin Trans. 1 1994 2647
  • 4. Preparation of optically active azophenolic crown ethers containing 1-phenylethane-1,2-diol and 2,4-dimethyl-3-oxapentane-1,5-diol as a chiral subunit: temperature-dependent enantiomer selectivity in the complexation with chiral amines?1
    Kazuko Ogasahara,Keiji Hirose,Yoshito Tobe,Koichiro Naemura J. Chem. Soc. Perkin Trans. 1 1997 3227
  • 5. Preparation of optically active azophenolic crown ethers containing 1-phenylethane-1,2-diol and 2,4-dimethyl-3-oxapentane-1,5-diol as a chiral subunit: temperature-dependent enantiomer selectivity in the complexation with chiral amines?1
    Kazuko Ogasahara,Keiji Hirose,Yoshito Tobe,Koichiro Naemura J. Chem. Soc. Perkin Trans. 1 1997 3227

Additional information on cyclopropyl(diphenyl)sulfonium;tetrafluoroborate

Comprehensive Overview of Cyclopropyl(diphenyl)sulfonium Tetrafluoroborate (CAS No. 33462-81-6)

Cyclopropyl(diphenyl)sulfonium tetrafluoroborate (CAS No. 33462-81-6) is a specialized sulfonium-based compound widely utilized in advanced chemical synthesis and material science applications. This compound, characterized by its unique cyclopropyl and diphenyl functional groups, has garnered significant attention due to its role as a photoacid generator (PAG) in photoresist formulations for semiconductor manufacturing. With the growing demand for high-performance electronic devices, researchers and industry professionals are increasingly exploring its potential in next-generation lithography and UV curing technologies.

The molecular structure of cyclopropyl(diphenyl)sulfonium tetrafluoroborate combines a sulfonium cation with a tetrafluoroborate anion, offering exceptional stability and reactivity under controlled conditions. This makes it a preferred choice for applications requiring precise photochemical decomposition. Recent studies highlight its efficiency in deep-UV (DUV) and extreme-UV (EUV) lithography, aligning with the semiconductor industry's push toward smaller node technologies. Users frequently search for terms like "sulfonium salts in photoresists" or "PAGs for EUV lithography", reflecting the compound's relevance in cutting-edge research.

Beyond semiconductors, cyclopropyl(diphenyl)sulfonium tetrafluoroborate is explored in polymer chemistry and catalysis. Its ability to initiate cationic polymerization under light exposure has opened doors for green chemistry initiatives, reducing the need for hazardous initiators. Environmental concerns and regulatory shifts toward sustainable materials have driven interest in such alternatives, with queries like "eco-friendly photoinitiators" trending in scientific forums.

Handling and storage of CAS No. 33462-81-6 require adherence to standard laboratory protocols, emphasizing its compatibility with anhydrous solvents and light-sensitive environments. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to verify its purity, a critical factor for reproducibility in high-stakes applications. The compound's stability under inert atmospheres further enhances its utility in industrial-scale processes.

In summary, cyclopropyl(diphenyl)sulfonium tetrafluoroborate represents a versatile tool in modern chemistry, bridging gaps between microelectronics, materials science, and sustainable innovation. As industries prioritize miniaturization and energy efficiency, this compound is poised to remain at the forefront of technological advancements.

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